Cas no 300552-48-1 (2-Phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride)

• Product Name: 2-Phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride
• CAS No: 300552-48-1
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• MDL: MFCD11521533
• CID: 915899
• PubChem ID: 22328634
• Update Time: 2025-04-19

2-Phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride
• PYRIDO[4,3-D]PYRIMIDINE, 5,6,7,8-TETRAHYDRO-2-PHENYL-, MONOHYDROCHLORIDE
• 2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;hydrochloride
• BUZIXXIZRXBELC-UHFFFAOYSA-N
• DTXSID30624874
• 2-PHENYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE HCL
• 2-Phenyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine hydrochloride
• 300552-48-1
• 2-Phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine--hydrogen chloride (1/1)
• MFCD11521533
• 2-Phenyl-7.8-dihydro-5H-pyrido[4,3-d]pyrimidine hydrochloride
• SCHEMBL6298979

• MDL： MFCD11521533
• Inchi： 1S/C13H13N3.ClH/c1-2-4-10(5-3-1)13-15-9-11-8-14-7-6-12(11)16-13;/h1-5,9,14H,6-8H2;1H
• InChI Key： BUZIXXIZRXBELC-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=NC(C3C=CC=CC=3)=NC=2CC1

Computed Properties

• Exact Mass: 247.0876252g/mol
• Monoisotopic Mass: 247.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų